![molecular formula C9H17NOS B7513549 1-(4-Methylpiperidin-1-yl)-2-methylsulfanylethanone](/img/structure/B7513549.png)
1-(4-Methylpiperidin-1-yl)-2-methylsulfanylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Methylpiperidin-1-yl)-2-methylsulfanylethanone, also known as MPTM, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has a unique structure that makes it a promising candidate for various applications, including drug discovery and development.
Mechanism of Action
1-(4-Methylpiperidin-1-yl)-2-methylsulfanylethanone has been shown to act as an inhibitor of various enzymes and receptors. Its mechanism of action involves binding to the active site of the target protein, preventing its normal function. This inhibition can lead to a variety of effects, depending on the target protein. For example, inhibition of an enzyme involved in cancer cell growth can lead to decreased proliferation and increased cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. These effects are largely dependent on the target protein and the specific mechanism of action. For example, inhibition of an enzyme involved in the synthesis of a neurotransmitter can lead to altered neurotransmitter levels and changes in behavior. Similarly, inhibition of a receptor involved in pain signaling can lead to decreased pain perception.
Advantages and Limitations for Lab Experiments
1-(4-Methylpiperidin-1-yl)-2-methylsulfanylethanone has several advantages for use in lab experiments. It is a relatively small and stable compound, making it easy to handle and store. Additionally, its versatility as an inhibitor of various targets makes it a useful tool for a variety of experiments. However, this compound also has limitations. Its potency can vary depending on the target protein, and its effects can be difficult to interpret without additional experiments.
Future Directions
There are several future directions for 1-(4-Methylpiperidin-1-yl)-2-methylsulfanylethanone research. One area of interest is the development of this compound-based drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its effects on various targets. Finally, this compound could be used as a tool for studying the roles of various proteins in biological processes.
Synthesis Methods
The synthesis of 1-(4-Methylpiperidin-1-yl)-2-methylsulfanylethanone involves the reaction between 4-methylpiperidine and 2-methylsulfonyl ethanone in the presence of a catalyst such as palladium on carbon. The reaction yields this compound as a white solid in high purity. This method has been extensively studied and optimized, making it a reliable and efficient way to produce this compound.
Scientific Research Applications
1-(4-Methylpiperidin-1-yl)-2-methylsulfanylethanone has been studied for its potential use in drug discovery and development. It has been shown to have activity against a variety of targets, including enzymes and receptors, making it a versatile compound for drug screening assays. This compound has also been studied for its potential use in treating various diseases, including cancer and Alzheimer's disease. Additionally, this compound has been used as a tool compound for studying the mechanisms of various biological processes.
properties
IUPAC Name |
1-(4-methylpiperidin-1-yl)-2-methylsulfanylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NOS/c1-8-3-5-10(6-4-8)9(11)7-12-2/h8H,3-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQGZOUWVBUETGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)CSC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.